N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide

• Molecular Formula: C24H25N3O5S
• Molecular Weight: 467.5 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-[4-[(E)-[[2-[(4-methoxyphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C24H25N3O5S/c1-30-20-8-6-19(7-9-20)16-33-17-24(29)27-26-13-18-4-10-21(11-5-18)32-15-23(28)25-14-22-3-2-12-31-22/h2-13H,14-17H2,1H3,(H,25,28)(H,27,29)/b26-13+
• InChI Key: UWAPZLKCNULOLU-LGJNPRDNSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CSCC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)NCC3=CC=CO3
• SMILES: COC1=CC=C(C=C1)CSCC(=O)NN=CC2=CC=C(C=C2)OCC(=O)NCC3=CC=CO3

Description

N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and inflammation. It has been shown to inhibit the Akt/mTOR and NF-κB pathways, which are involved in cancer cell survival and proliferation. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of inflammatory diseases.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of cancer cell migration and invasion, and reduction of oxidative stress and inflammation. It has also been shown to have minimal toxicity towards normal cells, making it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide is its potent antiproliferative activity against cancer cells, making it a potential therapeutic agent for the treatment of cancer. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of inflammatory diseases. However, one of the limitations of this compound is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide. One direction is to investigate its potential applications in the treatment of other diseases, such as diabetes and neurodegenerative diseases. Another direction is to optimize its synthesis method to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide involves the reaction of furan-2-carbaldehyde with 4-(2-bromoacetyl)phenol in the presence of potassium carbonate. The resulting intermediate is then reacted with 4-(4-methoxybenzylthio)benzaldehyde hydrazone to obtain the final product.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-{4-[(E)-(2-{[(4-methoxybenzyl)sulfanyl]acetyl}hydrazinylidene)methyl]phenoxy}acetamide has been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and inflammation. Studies have shown that this compound exhibits potent antiproliferative activity against cancer cells, including breast, lung, and colon cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of inflammatory diseases such as arthritis and asthma.